Cas no 1806992-86-8 (Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate)

Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate is a high-purity pyridine derivative with a unique functionalized structure, featuring cyano, difluoromethyl, nitro, and ester groups. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of electron-withdrawing groups enhances reactivity, facilitating nucleophilic substitution or reduction reactions. Its difluoromethyl moiety contributes to metabolic stability, making it valuable for designing fluorinated analogs. The ester group allows further derivatization, offering flexibility in downstream applications. Strict quality control ensures consistency for research and industrial use. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.
Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate structure
1806992-86-8 structure
Product Name:Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate
CAS No:1806992-86-8
MF:C11H9F2N3O4
MW:285.203669309616
CID:4879025
Update Time:2025-06-08

Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate
    • Inchi: 1S/C11H9F2N3O4/c1-2-20-8(17)4-7-3-6(5-14)9(10(12)13)11(15-7)16(18)19/h3,10H,2,4H2,1H3
    • InChI Key: DEEDRSRRFMYNQE-UHFFFAOYSA-N
    • SMILES: FC(C1=C([N+](=O)[O-])N=C(C=C1C#N)CC(=O)OCC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 418
  • XLogP3: 1.5
  • Topological Polar Surface Area: 109

Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029038834-250mg
Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate
1806992-86-8 95%
250mg
$931.00 2022-03-31
Alichem
A029038834-500mg
Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate
1806992-86-8 95%
500mg
$1,786.10 2022-03-31
Alichem
A029038834-1g
Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate
1806992-86-8 95%
1g
$3,097.65 2022-03-31

Additional information on Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate

Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate (CAS No. 1806992-86-8): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate (CAS No. 1806992-86-8) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate features a pyridine ring with a cyano group at the 4-position, a difluoromethyl group at the 3-position, and a nitro group at the 2-position. Additionally, an ethyl acetate group is attached to the 6-position of the pyridine ring. This intricate arrangement of functional groups imparts specific chemical and biological properties to the compound, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate in the treatment of inflammatory diseases. In vitro experiments have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, it has been demonstrated to modulate the activity of key signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate has also shown promise in antiviral research. Studies have indicated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve interference with viral entry and replication processes within host cells.

The anticancer potential of Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate has also been explored. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is thought to be mediated through multiple mechanisms, such as disruption of cell cycle progression and inhibition of angiogenesis.

The pharmacokinetic profile of Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as a therapeutic agent. Additionally, its stability under physiological conditions and low toxicity profile contribute to its potential as a safe and effective drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate in various disease conditions. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further investigate its therapeutic potential.

In conclusion, Ethyl 4-cyano-3-(difluoromethyl)-2-nitropyridine-6-acetate (CAS No. 1806992-86-8) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases, viral infections, and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.

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